Canadaline

• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 2,3-dimethoxy-6-[[(5R)-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]methyl]benzaldehyde
• InChI: InChI=1S/C21H23NO5/c1-22-7-6-14-9-19-20(27-12-26-19)10-15(14)17(22)8-13-4-5-18(24-2)21(25-3)16(13)11-23/h4-5,9-11,17H,6-8,12H2,1-3H3/t17-/m1/s1
• InChI Key: ROAHDZJDHGLGBA-QGZVFWFLSA-N
• Isomeric SMILES: CN1CCC2=CC3=C(C=C2[C@H]1CC4=C(C(=C(C=C4)OC)OC)C=O)OCO3
• SMILES: CN1CCC2=CC3=C(C=C2C1CC4=C(C(=C(C=C4)OC)OC)C=O)OCO3

Description

Canadaline is a member of isoquinolines. It has a role as a metabolite.

Scientific Research Applications

Discovery of R(−)-Canadaline in Corydalis cava

R(−)-Canadaline is identified as the first alkaloid from the class of secoberbines found in Corydalis cava. This discovery, stemming from a historical collection of substances, marks a significant development in the study of alkaloids, particularly in understanding the biodiversity and chemical composition of plant species like Corydalis cava and Hydrastis canadensis. The determination of its absolute configuration enhances our knowledge in the field of phytochemistry, especially concerning enantiomers of natural compounds (Meyer & Imming, 2008).

Biomedical Applications at the Canadian Light Source

The Canadian Light Source, one of Canada's largest scientific projects, plays a crucial role in health research. It offers advanced synchrotron capabilities, which are instrumental in a wide range of scientific studies including health issues like cystic fibrosis, osteoporosis, Alzheimer’s, and cancer research. This research tool significantly contributes to the development of new pharmaceuticals and health solutions (Kaznacheyev, 2017).

Indigenous Research and Community-Based Participatory Research (CBPR) in Canada

In Canada, the historical context of scientific research involving Indigenous communities has necessitated the development of culturally relevant research models like Community-Based Participatory Research (CBPR). Methods like Photovoice, which use participant-employed photography and dialogue, have proven effective in creating social change and addressing health and environment issues in partnership with Indigenous communities. This approach exemplifies the adaptation of research methodologies to respect cultural preferences and foster trust and ownership among Indigenous participants (Castleden & Garvin, 2008).

Review of Health Research at the Canadian Light Source

Health research is a primary focus at the Canadian Light Source (CLS), with over 200 health-related papers published and significant data collected on a variety of health issues. The research encompasses a broad spectrum, from studying diseases like malaria and Alzheimer’s to advancing new antibiotics and pharmaceuticals. This highlights the pivotal role of CLS in facilitating groundbreaking health research in Canada (Grochulski & Labiuk, 2021).

Biomedical Imaging and Therapy Research at the Canadian Light Source

The Canadian Light Source's Biomedical Imaging and Therapy (BMIT) beamline is a unique facility designed to accommodate live animals for imaging and radiation therapy research. Its capabilities allow for high-contrast and resolution imaging, and the potential for experimental cancer therapy research for animals. This development represents a significant advancement in veterinary science and biomedical research, offering novel imaging techniques and therapeutic approaches (Christensen & Adams, 2003).